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Compound of Interest

Compound Name: 5-Hydroxyindole-3-acetic acid-d2

Cat. No.: B590903

Essential Safety and Handling Guide for 5-
Hydroxyindole-3-acetic acid-d2

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling 5-Hydroxyindole-3-acetic acid-d2. Adherence to
these procedures is vital for ensuring personal safety and maintaining the integrity of the
compound.

Chemical and Physical Properties

A summary of the known properties of 5-Hydroxyindole-3-acetic acid-d2 is presented below.
This information is critical for safe storage and handling.
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Property Value Source
CAS Number 56209-31-5 (1102131141
Molecular Formula C10H7D2NOs [3]
Molecular Weight 193.20 g/mol [3]
Appearance White to Beige Solid [5]
Storage Temperature 4°C under nitrogen or -70°C [3][5][6]
Solubility Slightly soluble in DMSO and 5176]
Methanol
Stability Light Sensitive [5]

Hazard Identification and Personal Protective Equipment
(PPE)

Based on the safety data sheet for the non-deuterated analogue, 5-Hydroxyindole-3-acetic
acid, the deuterated compound should be handled as a hazardous substance.[7] It is
considered harmful if swallowed, causes skin and serious eye irritation, and may cause
respiratory irritation.[7] The following PPE is mandatory.
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PPE Category

Item

Specifications and Best
Practices

Hand Protection

Chemical-resistant gloves

Nitrile or butyl rubber gloves
are recommended. Double
gloving provides an additional

layer of protection.[8][9]

Eye and Face Protection

Safety glasses or goggles and

face shield

Use safety goggles that
provide a good seal around the
eyes. A face shield offers extra
protection against splashes.[8]
[9][10]

Body Protection

Laboratory coat or chemical-

resistant apron/suit

A chemical-resistant lab coat
or apron should be worn to
protect clothing and skin from
splashes.[8][11] For higher risk
activities, a chemical-resistant

suit may be necessary.[9][11]

Respiratory Protection

Fume hood or respirator

Always handle the compound
in a well-ventilated area,
preferably within a certified
chemical fume hood.[8] If a
fume hood is not available, a
respirator with appropriate
cartridges for organic vapors
and acid gases should be
used.[9][11]

Operational Plan: From Receipt to Disposal

A systematic approach to handling 5-Hydroxyindole-3-acetic acid-d2 is essential to minimize

risks and prevent isotopic dilution.

Receiving and Storage

« Inspection: Upon receipt, inspect the container for any damage or leaks.
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Storage: Store the compound in a tightly sealed container, protected from light, at the
recommended temperature (4°C under nitrogen or -70°C).[3][5][6]

Inert Atmosphere: To prevent isotopic exchange with atmospheric moisture, store under an
inert atmosphere such as nitrogen or argon.[12]

Handling and Use

Controlled Environment: All handling of the solid compound and its solutions should be
performed in a chemical fume hood to mitigate inhalation risks.[8]

Personal Protective Equipment: Ensure all required PPE is worn correctly before handling
the compound.

Weighing: Weigh the compound in a fume hood or a ventilated balance enclosure.

Solution Preparation: When preparing solutions, add the solid to the solvent slowly. Be aware
of the compound's limited solubility in DMSO and Methanol.[5][6]

Preventing Contamination: Use clean, dry spatulas and glassware to prevent contamination
and isotopic dilution.

Disposal Plan

Waste Segregation: All waste contaminated with 5-Hydroxyindole-3-acetic acid-d2,
including empty containers, used PPE, and solutions, must be collected in a designated,
properly labeled hazardous waste container.

Waste Disposal: Dispose of the chemical waste in accordance with local, state, and federal
regulations. Contact your institution's Environmental Health and Safety (EHS) department for
specific disposal procedures.

Emergency Procedures: Chemical Spill Workflow

In the event of a chemical spill, follow the established emergency protocol immediately. The

workflow below outlines the necessary steps to ensure a safe and effective response.
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Immediate Actions

Evacuate Immediate Area

Alert Others & Supervisor

Isolate the Spill Area

Spill Assessment

Assess Spill Size & Hazard

Small & Controllable Spill?

Response Actions

Use Spill Kit to Clean Up Contact EHS for Large Spill

Final Step

Decontaminate Area

Dispose of Waste Properly

Report the Incident

Click to download full resolution via product page

Caption: Workflow for responding to a chemical spill.
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This structured approach ensures that all personnel are prepared to handle 5-Hydroxyindole-
3-acetic acid-d2 safely and effectively, minimizing risks to themselves and their colleagues
while preserving the integrity of the research material.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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